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Compound of Interest

Methyl 4-
Compound Name: ) _
(Dimethylamino)benzoate-D4

Cat. No.: B13445417

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety data sheet (SDS). A specific SDS for Methyl 4-(Dimethylamino)benzoate-D4
was not available at the time of writing. The information provided herein is a synthesis of data
from the non-deuterated analogue, Methyl 4-(dimethylamino)benzoate, and general best
practices for handling deuterated compounds. Users should always consult a certified SDS for
any chemical before use and perform their own risk assessment.

Introduction

Methyl 4-(Dimethylamino)benzoate-D4 is a deuterated form of Methyl 4-
(dimethylamino)benzoate. The primary difference between the two is the isotopic substitution of
four hydrogen atoms with deuterium on the benzene ring. This isotopic labeling makes it a
valuable tool in various research applications, particularly as an intermediate in the synthesis of
labeled standards for mass spectrometry-based assays. For instance, it is a known
intermediate in the synthesis of DMABA-d4 NHS Ester, which is used as a derivatizing reagent
for phosphatidylethanolamine (PE) lipids to facilitate their characterization and quantification.

Due to the limited availability of specific safety and handling data for the deuterated compound,
this guide will leverage information from its non-deuterated counterpart and establish general
protocols for the safe handling of deuterated substances. The chemical reactivity and
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associated hazards are not expected to differ significantly with isotopic substitution for this
class of compound.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Methyl 4-
(Dimethylamino)benzoate and its deuterated analogue. Data for the non-deuterated form is
used where specific data for the D4 version is unavailable.

Property Value

Chemical Name Methyl 4-(Dimethylamino)benzoate-D4

Synonyms 4-(Dimethylamino)benzoic-2,3,5,6-d4 Acid
Methyl Ester

Molecular Formula C10H9D4aNO:2

Molecular Weight 183.24 g/mol

CAS Number 1175002-06-8

Appearance Off-white solid (based on non-deuterated form)

Melting Point 102 °C (for non-deuterated form)

Boiling Point No data available

Solubility Low water solubility (based on non-deuterated

form)

Hazard Identification and GHS Classification

A comprehensive GHS classification for Methyl 4-(Dimethylamino)benzoate-D4 is not readily
available. However, based on the non-deuterated form, the following hazards may be
anticipated. Users should handle the compound with the assumption that it poses these risks.
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Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.
Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Precautionary Statements (General):

Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this product.

Wear protective gloves/protective clothing/eye protection/face protection.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Use only outdoors or in a well-ventilated area.

Handling and Storage
General Handling Precautions

Due to the hygroscopic nature of many deuterated compounds and the potential for hydrogen-
deuterium (H-D) exchange, specific handling procedures are crucial to maintain isotopic purity.
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General Handling Workflow for Deuterated Compounds

Preparation

Equilibrate container to room temperature

'

Work in an inert atmosphere (glove box or under N2/Ar)

aintain inert atmosphere

Weighing and Dissolving

Accurately weigh the desired amount

'

Dissolve in a suitable, dry, aprotic solvent

ransfer solution

Storage

Store in a tightly sealed container

Y

Store in a cool, dry, and dark place

Click to download full resolution via product page

Caption: General workflow for handling deuterated compounds.
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Storage Conditions

Proper storage is critical to prevent degradation and maintain the integrity of the compound.

o Temperature: Store in a cool, dry place. For long-term storage, refrigeration may be
recommended. Always consult the supplier's specific instructions.

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture
absorption and H-D exchange.

» Container: Keep the container tightly closed.

Experimental Protocols

While a specific, detailed protocol for the synthesis or direct use of Methyl 4-
(Dimethylamino)benzoate-D4 in a particular experiment is not publicly available, a general
procedure for its use as a chemical intermediate can be inferred. The following is a generalized
workflow for a chemical reaction involving a solid reagent like Methyl 4-
(Dimethylamino)benzoate-D4.
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Generalized Experimental Workflow

Reaction Setup

Dry all glassware thoroughly

;

Add solvent and reactants to the reaction vessel under an inert atmosphere

;

Add Methyl 4-(Dimethylamino)benzoate-D4

Reaction

Heat/cool and stir the reaction mixture for the specified time

;

Monitor reaction progress (e.g., by TLC, LC-MS)

pon completion

Work-up and Purification

Quench the reaction

;

Extract the product

;

Purify the product (e.g., by chromatography)

Click to download full resolution via product page

Caption: A generalized workflow for a chemical reaction.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13445417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13445417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

The following first aid measures are based on the potential hazards of the non-deuterated

analogue.
Exposure Route First Aid Measures
] Move the person to fresh air. If not breathing,
Inhalation

give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling Methyl 4-(Dimethylamino)benzoate-DA4.

Recommended Personal Protective Equipment (PPE)

Personal Protettive Equipment

Chemical-resistant gloves (e.g., nitrile rubber)

Safety glasses with side-shields Laboratory coat Use in a chemical fume hood
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Caption: Essential PPE for handling this chemical.

Conclusion

While specific safety data for Methyl 4-(Dimethylamino)benzoate-D4 is scarce, a
conservative approach based on the known hazards of its non-deuterated analogue and the
general best practices for handling deuterated compounds provides a solid foundation for its
safe use in a research setting. Adherence to the recommendations outlined in this guide, in
conjunction with a thorough risk assessment and consultation of a certified SDS for similar
compounds, is essential for ensuring the safety of all laboratory personnel.

« To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Methyl 4-
(Dimethylamino)benzoate-D4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13445417#safety-data-sheet-and-handling-for-
methyl-4-dimethylamino-benzoate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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